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Compound of Interest

Compound Name: Ethyl 2-chloro-5-formylnicotinate
Cat. No.: B12866985
Get Quote
\ J

Executive Summary & Immediate Action

Chemical Identity: Ethyl 2-chloro-5-formylnicotinate CAS Registry Number: 176433-48-0
Waste Stream Classification:Halogenated Organic (High Priority)

Core Directive: This compound contains both a halogen (chlorine) and a reactive aldehyde
group. It must be segregated into the halogenated waste stream. Do not mix with strong
oxidizers or strong bases, as the formyl (aldehyde) and ester moieties present specific
reactivity hazards in mixed waste containers.
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Scenario

Immediate Action

Routine Disposal

Segregate into Halogenated Organic Waste. Do
not combine with non-halogenated solvents
(e.g., Acetone, Ethanol) unless unavoidable, as
this increases disposal costs and complicates

incineration.

Small Spill (<50 mL)

Absorb with inert media (vermiculite/sand). Do
not use paper towels as the primary absorbent if

the material is neat (pure), to minimize fire risk.

Large Spill (>50 mL)

Evacuate the immediate area. Ventilate. Contact
EHS. Use a NIOSH-approved respirator if

aerosolization is suspected.

Chemical Profile & Hazard Assessment

To dispose of a chemical safely, one must understand its latent energy and reactivity. Ethyl 2-

chloro-5-formylnicotinate acts as a multi-functional electrophile.

o Halogenated Core (2-Chloro): The presence of chlorine dictates the incineration method.
Halogenated waste requires higher temperature incineration (>1100°C) with acid gas

scrubbing to capture hydrogen chloride (HCI). Implication: Mislabeling this as "Non-

Halogenated" can damage incinerator infrastructure or violate EPA/local environmental

permits.

» Reactive Aldehyde (5-Formyl): Aldehydes are reducing agents. In a waste container, they
can react exothermically with strong oxidizers (e.g., Nitric Acid, Hydrogen Peroxide).

Implication: Strict segregation from "Oxidizing Waste" is mandatory.

o Ester Functionality: Susceptible to hydrolysis in strong basic conditions, potentially

generating heat and pressure.

Quantitative Data: Physical Properties & Waste Metrics
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Property Value (Approx.) Disposal Implication

High Carbon/Oxygen ratio;

Molecular Formula CoHsCINO3 ]
combustible.
i Heavy organic; likely sinks in
Molecular Weight 229.62 g/mol
water.
i S May require dissolution in
Physical State Solid/Oil (Low MP)
solvent for transfer.
» ] Incompatible with aqueous
Solubility Organic Soluble
waste streams.
) ] Combustible IIIB; fire risk in
Flash Point >110°C (Predicted)

mixed solvent waste.

Waste Segregation & Accumulation Protocols
Step 1. Container Selection

e Primary Choice: Amber Glass Jug (4L) with a Teflon-lined cap.

o Reasoning: Halogenated compounds can permeate or soften certain plastics (LDPE) over
time. Glass provides the best chemical resistance. Amber glass protects the aldehyde
group from photo-oxidation.

e Secondary Choice: High-Density Polyethylene (HDPE) Jerrican.

o Acceptable if the waste solution is dilute (<10%).

Step 2: Compatibility Check (The "No-Go" List)

Before adding this chemical to a satellite accumulation container, verify the container does
NOT contain:

o Strong Oxidizers: Nitric acid, Perchloric acid, concentrated Hydrogen Peroxide.
» Strong Bases: Sodium Hydroxide, Potassium tert-butoxide (causes rapid hydrolysis).

e Reactive Metals: Sodium, Lithium, Magnesium (potential for reduction).
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Step 3: Labeling

The label must be explicit. Generic labeling is a safety failure.
e Required Text: "HAZARDOUS WASTE - HALOGENATED ORGANIC."

o Constituents: List "Ethyl 2-chloro-5-formylnicotinate” fully. Do not use abbreviations like
"ECFN."

e Hazard Checkboxes: [x] Toxic [X] Irritant [x] Combustible.

Detailed Disposal Workflows
Protocol A: Routine Laboratory Waste

 Dissolution: If the compound is a solid residue, dissolve it in a minimal amount of
Dichloromethane (DCM) or Ethyl Acetate.

o Note: DCM is preferred as it is already a halogenated solvent, keeping the waste stream
pure.

o Transfer: Pour the solution into the designated Halogenated Waste container using a funnel
to prevent drips.

e Log: Record the volume and approximate concentration on the waste tag immediately.

o Seal: Close the container tightly. Do not leave the funnel in the neck.

Protocol B: Spill Cleanup (Self-Validating)

 Validation: If you can smell the aldehyde (sweet/pungent odor) through your mask, your
respiratory protection is insufficient. Upgrade to a full-face respirator with organic vapor
cartridges.

Step-by-Step Cleanup:
o |solate: Mark the zone.

¢ Neutralize/Absorb:
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o Cover the spill with Vermiculite or Dry Sand.

o Why? Inert absorbents prevent reaction. Paper towels increase surface area for
evaporation and flammability.

o Collect: Scoop the saturated absorbent into a wide-mouth jar or heavy-duty polyethylene
bag.

o Decontaminate: Wipe the surface with a soap/water solution. Collect these wipes as Solid
Hazardous Waste (do not trash).

o Label: Tag the debris container as "Solid Waste Contaminated with Halogenated Organics."

Visualizations
Figure 1. Waste Stream Decision Logic

This logic tree ensures the chemical never enters an incompatible stream.
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Start: Ethyl 2-chloro-5-formylnicotinate Waste

Is the waste Solid or Liquid?

Solid

Is it pure chemical or contaminated debris?

Pure Chemical iquid

Dissolve in DCM or Ethyl Acetate DISPOSE: Solid Hazardous Waste Bin

Does container contain Oxidizers?

No (Compatible Solvents)\Yes (Risk of Explosion)

DISPOSE: Halogenated Organic Waste Stream STOP: Create New Waste Container

Click to download full resolution via product page

Caption: Decision logic for segregating Ethyl 2-chloro-5-formylnicotinate. Note the critical
checkpoint for oxidizers.

Figure 2: Spill Response Workflow

Operational sequence for safe remediation of spills.

1. Assess Volume & Risk 2. Don PPE (Gloves, Goggles, Lab CMH3. Apply VermiculilelSandH4. Scoop into Sealed Container 5. Label 'Halogenated Debris' 6. Notify EHS
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Caption: Standard Operating Procedure (SOP) for small-scale laboratory spills.

Regulatory Compliance & References

Compliance with RCRA (Resource Conservation and Recovery Act) is mandatory in the US.
This chemical falls under "Characteristic Waste" due to toxicity and ignitability.

RCRA Waste Codes (Potential):

o DO0O01: Ignitability (if in flammable solvent).

e F002: Spent halogenated solvents (if mixed with DCM/Chloroform).
References:

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
Ethyl 2-chloronicotinate (Analog). Retrieved from [Link]

o U.S. Environmental Protection Agency.Resource Conservation and Recovery Act (RCRA)
Regulations: 40 CFR Part 261. Retrieved from [Link]

o Chemical Safety Software.Chemical Compatibility Database. Retrieved from [Link]

¢ To cite this document: BenchChem. [Operational Guide: Disposal of Ethyl 2-chloro-5-
formylnicotinate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12866985/docs#operational-guide-disposal-of-ethyl-
2-chloro-5-formylnicotinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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